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Compound of Interest

Compound Name: Vofopitant

Cat. No.: B1662534 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Vofopitant (also known as GR205171) is a potent and selective, non-peptide antagonist of the

tachykinin neurokinin-1 (NK1) receptor.[1] It competitively blocks the binding of the endogenous

ligand, Substance P, a neuropeptide involved in pain perception, inflammation, and emesis.[2]

The NK1 receptor is a G protein-coupled receptor (GPCR) that, upon activation, initiates

downstream signaling cascades.[2][3] Due to its mechanism, Vofopitant has been investigated

for its antiemetic and anxiolytic properties.[1]

For in vitro studies, Vofopitant is typically dissolved in an organic solvent due to its limited

aqueous solubility. Dimethyl sulfoxide (DMSO) is a common solvent of choice. This protocol

provides a detailed methodology for preparing Vofopitant solutions in DMSO for use in cell

culture applications, ensuring compound stability and minimizing solvent-induced cytotoxicity.

Vofopitant and DMSO Specifications
The following table summarizes key quantitative data for Vofopitant and recommendations for

using DMSO in cell culture.
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Parameter Value / Recommendation Source(s)

Vofopitant Properties

IUPAC Name

(2S,3S)-N-[(2-Methoxy-5-[5-

(trifluoromethyl)tetrazol-1-

yl]phenyl)methyl]-2-

phenylpiperidin-3-amine

Molecular Formula C₂₁H₂₃F₃N₆O

Molecular Weight 432.44 g/mol

CAS Number 168266-90-8

Solubility Soluble in DMSO

DMSO in Cell Culture

Recommended Final Conc.

< 0.5% (v/v), with ≤ 0.1% (v/v)

being preferable to avoid

cytotoxic effects.

Cytotoxicity

Can inhibit cell proliferation at

concentrations >0.5%;

significant toxicity often

observed at ≥2%.

Vehicle Control

Always include a control group

treated with the same final

concentration of DMSO as the

experimental groups.

Vofopitant Mechanism of Action: NK1 Receptor
Pathway
Vofopitant exerts its effect by blocking the Substance P (SP) binding site on the NK1 receptor.

This inhibition prevents the activation of downstream signaling pathways, such as the MAPK

cascade, which are involved in cellular responses like proliferation and inflammation.
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Caption: Vofopitant blocks the Substance P/NK1 receptor signaling pathway.
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Experimental Protocol
This protocol is divided into two main stages: preparing a concentrated stock solution and

diluting it to working concentrations for cell treatment.

4.1. Part A: Preparation of Vofopitant Stock Solution (e.g., 10 mM in DMSO)

This procedure outlines how to prepare a 10 mM stock solution. Adjust calculations based on

your desired concentration.

Materials:

Vofopitant powder (MW: 432.44 g/mol )

Anhydrous/Sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Ultrasonic water bath (optional, but recommended)

Procedure:

Calculate Required Mass: Determine the mass of Vofopitant needed.

Formula: Mass (mg) = Desired Concentration (mM) × Desired Volume (mL) × Molecular

Weight ( g/mol )

Example for 1 mL of 10 mM stock: Mass (mg) = 10 mmol/L × 0.001 L × 432.44 g/mol =

4.32 mg

Weighing: Carefully weigh out the calculated amount of Vofopitant powder and place it into

a sterile microcentrifuge tube or vial. If the compound is toxic or of unknown toxicity, perform

this step in a chemical fume hood.
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Solvent Addition: Add the calculated volume of 100% DMSO to the vial containing the

Vofopitant powder.

Dissolution:

Tightly cap the vial and vortex thoroughly for 1-2 minutes.

Visually inspect the solution for any undissolved particles.

If particulates remain, warm the solution in a 37°C water bath for 5-10 minutes, followed

by brief vortexing.

For difficult-to-dissolve compounds, sonication in an ultrasonic bath for a few minutes can

significantly aid dissolution.

Sterility: DMSO is strongly bactericidal, so filtration of the 100% DMSO stock is generally not

required. Ensure all handling is done using sterile techniques to prevent contamination.

Storage:

For short-term storage (up to 1 month), store the stock solution at -20°C.

For long-term storage (up to 6 months), aliquot the stock solution into smaller, single-use

volumes to avoid repeated freeze-thaw cycles and store at -80°C.

4.2. Part B: Preparation of Working Solutions and Cell Treatment

This procedure describes how to dilute the DMSO stock solution into your cell culture medium

to achieve the final desired treatment concentration. A stepwise dilution is recommended to

prevent the compound from precipitating.

Materials:

Vofopitant stock solution (10 mM in DMSO)

Sterile complete cell culture medium (pre-warmed to 37°C)

Sterile conical tubes or microcentrifuge tubes
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Procedure:

Determine Final Concentrations: Decide on the final concentrations of Vofopitant for your

experiment (e.g., 1 µM, 10 µM, 100 µM).

Calculate Dilutions: Calculate the volume of stock solution needed. Ensure the final DMSO

concentration remains below 0.5% (e.g., for a 1:1000 dilution, the final DMSO concentration

will be 0.1%).

Perform Serial Dilution (Example for 10 µM final):

Intermediate Dilution (Optional but Recommended): Prepare an intermediate dilution by

adding a small volume of the 10 mM stock solution to a larger volume of pre-warmed

medium. For example, add 10 µL of 10 mM stock to 990 µL of medium to get a 100 µM

solution (in 0.1% DMSO). Vortex gently.

Final Dilution: Add the required volume of the intermediate solution to your cell culture

plate wells containing medium to achieve the final concentration. For example, add 100 µL

of the 100 µM intermediate solution to 900 µL of medium in a well to reach a final

concentration of 10 µM.

Prepare Vehicle Control: It is critical to have a control group that is treated with the same

final concentration of DMSO as your highest dose experimental group. Prepare a "mock"

treatment solution using only DMSO and culture medium.

Treat Cells: Add the final working solutions (Vofopitant dilutions and vehicle control) to your

cells and incubate under standard conditions.

Experimental Workflow Diagram
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Caption: Workflow for preparing Vofopitant solutions for cell culture.
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Safety Precautions
Always wear appropriate Personal Protective Equipment (PPE), including gloves, a lab coat,

and safety glasses when handling Vofopitant and DMSO.

DMSO can facilitate the absorption of other chemicals through the skin; handle with caution.

Consult the Safety Data Sheet (SDS) for Vofopitant for specific handling and disposal

instructions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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